1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide

• IUPAC Name: 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide
• InChI: InChI=1S/C15H20N2O3/c1-10-5-6-11(8-13(10)18)15(20)17-7-3-4-12(9-17)14(19)16-2/h5-6,8,12,18H,3-4,7,9H2,1-2H3,(H,16,19)
• InChI Key: YTWAWLXNPSVWTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCCC(C2)C(=O)NC)O
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide, also known as HMT or HMTA, is a synthetic compound that has gained attention for its potential applications in scientific research. This compound belongs to the class of piperidine derivatives and has been found to have significant biochemical and physiological effects. In

Scientific Research Applications

1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of ion channels in the brain, which play a crucial role in neuronal signaling. 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide has also been found to enhance the release of neurotransmitters such as dopamine and glutamate, which are involved in various brain functions such as learning, memory, and reward.

Mechanism of Action

The mechanism of action of 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide involves its interaction with ion channels in the brain. 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide has been found to modulate the activity of both voltage-gated and ligand-gated ion channels. It has been suggested that 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide acts as a positive allosteric modulator of these channels, enhancing their activity and increasing the release of neurotransmitters.
Biochemical and Physiological Effects:
1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide has been found to have significant biochemical and physiological effects. It has been shown to enhance the release of dopamine and glutamate, which are involved in various brain functions such as learning, memory, and reward. 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide has also been found to have analgesic effects, reducing pain sensitivity in animal models. Additionally, 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide has been found to have antioxidant properties, protecting cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide in lab experiments is its potency and specificity. 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide has been found to have a high affinity for ion channels in the brain, making it a useful tool for studying their function. Additionally, 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide has been found to have low toxicity, making it safe for use in animal models. However, one limitation of using 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide research. One area of interest is its potential applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide has been found to enhance the release of dopamine, which is depleted in these disorders. Additionally, 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide has been found to have analgesic effects, making it a potential candidate for the treatment of chronic pain. Another area of interest is the development of new synthetic methods for 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide, which could improve its yield and purity. Finally, further studies are needed to fully elucidate the mechanism of action of 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide and its effects on ion channels in the brain.

Synthesis Methods

The synthesis of 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide involves the reaction of N-methylpiperidine-3-carboxylic acid with 3-hydroxy-4-methylbenzoyl chloride in the presence of a base. The resulting product is then purified using column chromatography. This method has been reported to yield 1-(3-hydroxy-4-methylbenzoyl)-N-methylpiperidine-3-carboxamide with high purity and yield.